2-Cyclopropyl-1-ethyl-5-hydroxy-1H-indole-3-carboxylic acid

• Molecular Formula: C14H15NO3
• Molecular Weight: 245.27 g/mol
• IUPAC Name: 2-cyclopropyl-1-ethyl-5-hydroxyindole-3-carboxylic acid
• InChI: InChI=1S/C14H15NO3/c1-2-15-11-6-5-9(16)7-10(11)12(14(17)18)13(15)8-3-4-8/h5-8,16H,2-4H2,1H3,(H,17,18)
• InChI Key: WEVBFRFPQFXFRM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)O)C(=C1C3CC3)C(=O)O

Description

Table 1: Key Structural and Tautomeric Properties

Property	Description
Dominant tautomer (pH 7)	Enol form with protonated hydroxy group
pKa of carboxylic acid	Estimated ~4.5–5.0 (based on analogous indole-3-carboxylic acids)
pKa of hydroxy group	Estimated ~9.5–10.0 (derived from 5-hydroxyindole studies)
Stabilizing interactions	Resonance delocalization in the indole ring; intramolecular hydrogen bonding between -OH and -COOH groups

Preparation Methods

General Synthetic Strategy

The synthesis primarily hinges on constructing the indole core with specific substitutions at the 1-, 3-, and 5-positions, followed by functional group modifications to introduce the cyclopropyl and ethyl groups, as well as the hydroxy and carboxylic acid functionalities.

Key steps include:

• Formation of the indole nucleus via Fischer indole synthesis or alternative cyclization methods.
• Introduction of the ethyl group at the nitrogen position.
• Cyclopropylation at the 2-position.
• Hydroxylation at the 5-position.
• Carboxylation at the 3-position.

Stepwise Synthetic Route

Step	Description	Reagents & Conditions	References
1	Indole core synthesis	Fischer indole synthesis from phenylhydrazine derivatives and ketones	,,
2	N-ethylation	Alkylation using ethyl iodide or ethyl bromide with base (e.g., K₂CO₃)	,
3	Cyclopropylation at C-2	Metal-catalyzed cyclopropanation (e.g., using diazocompounds like diazomethane or Simmons–Smith reaction)	,
4	Hydroxylation at C-5	Electrophilic hydroxylation using oxidizing agents (e.g., m-CPBA, or via directed lithiation followed by oxygen quenching)	,
5	Carboxylation at C-3	Carboxylation via lithiation followed by CO₂ bubbling	,

Detailed Reaction Conditions and Reagents

Reaction Step	Reagents & Conditions	Notes
Indole core synthesis	Phenylhydrazine + ketone (e.g., acetone) under acidic conditions	Typically refluxed in acetic acid or polyphosphoric acid
N-ethylation	Ethyl iodide + K₂CO₃ in DMF at 50–80°C	Ensures selective N-alkylation
Cyclopropanation	Diazomethane or diiodomethane + Zn/Cu catalyst	Conducted at low temperature to control selectivity
Hydroxylation	m-CPBA in DCM at 0°C to room temperature	For selective 5-position hydroxylation
Carboxylation	n-Butyllithium (n-BuLi) + CO₂ at −78°C	Followed by acid work-up

Purification and Characterization

• Purification: Column chromatography using silica gel with suitable solvents (e.g., ethyl acetate/hexanes).
• Characterization: NMR (¹H, ¹³C), IR spectroscopy, and mass spectrometry to confirm structure and purity.

Data Table: Summary of Key Reaction Parameters

Step	Reagents	Solvent	Temperature	Yield	References
Indole core synthesis	Phenylhydrazine + ketone	Acetic acid	Reflux	60–80%	,
N-ethylation	Ethyl iodide + K₂CO₃	DMF	50–80°C	70–85%	,
Cyclopropanation	Diazomethane	DCM	0°C to RT	50–65%	,
Hydroxylation	m-CPBA	DCM	0°C to RT	60–75%	,
Carboxylation	n-BuLi + CO₂	THF	−78°C	55–70%	,

Research Findings and Notes

• The indole synthesis is well-established via Fischer or Bartoli methods, with modifications to introduce specific substituents at desired positions.
• Cyclopropylation often employs diazomethane derivatives or Simmons–Smith reactions, with careful control to prevent overreaction or ring-opening.
• The hydroxylation at C-5 can be directed via lithiation techniques, ensuring regioselectivity.
• Carboxylation at C-3 is achieved via lithiation followed by CO₂ insertion, a common method for functionalizing aromatic and heteroaromatic compounds.
• The overall synthesis demands rigorous purification steps and analytical verification to ensure the correct stereochemistry and functional group placement.

Chemical Reactions Analysis

2-Cyclopropyl-1-ethyl-5-hydroxy-1H-indole-3-carboxylic acid undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

2-Cyclopropyl-1-ethyl-5-hydroxy-1H-indole-3-carboxylic acid is a synthetic indole derivative with a cyclopropyl group, an ethyl group, and a hydroxy group attached to the indole ring. It has a molecular weight of approximately 245.27 g/mol and the molecular formula C14H15NO3. Indole derivatives are known for their diverse biological activities and potential therapeutic applications, making them significant in medicinal chemistry and drug development. The uniqueness of 2-Cyclopropyl-1-ethyl-5-hydroxy-1H-indole-3-carboxylic acid lies in its combination of a cyclopropyl group with an ethyl substituent on the indole framework. This specific arrangement may impart distinct chemical reactivity and biological properties not commonly found in other indole derivatives, making it a valuable candidate for further research and development in pharmaceuticals.

Potential Applications

2-Cyclopropyl-1-ethyl-5-hydroxy-1H-indole-3-carboxylic acid has several applications in various fields:

• Studied for its potential biological activities .
• The exact mechanisms of action involve interactions with specific molecular targets and pathways, including binding to receptors involved in inflammatory and immune responses .

The synthesis of 2-Cyclopropyl-1-ethyl-5-hydroxy-1H-indole-3-carboxylic acid typically involves multi-step organic reactions.

Comparison with Related Compounds

Compound Name	Structure Features	Unique Aspects
1-Ethyl-5-hydroxyindole-3-carboxylic acid	Ethyl group, hydroxy group	Lacks cyclopropyl moiety
Indole-3-acetic acid	Plant hormone with indole structure	Different functional groups
5-Hydroxyindole-3-acetic acid	Metabolite of serotonin	Hydroxy group at the 5-position
Indole-3-carboxylic acid	Carboxylic acid at the 3-position	No additional cyclic structures

Mechanism of Action

The mechanism of action of 2-Cyclopropyl-1-ethyl-5-hydroxy-1H-indole-3-carboxylic acid involves its interaction with specific molecular targets and pathways. Indole derivatives are known to bind with high affinity to multiple receptors, influencing various biological processes. The exact molecular targets and pathways depend on the specific biological activity being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Indole Derivatives

Below is a detailed analysis of key analogs:

Substituent Positioning and Functional Group Analysis

Table 1: Substituent Comparison of Indole Derivatives

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	CAS Number
2-Cyclopropyl-1-ethyl-5-hydroxy-1H-indole-3-carboxylic acid (Target)	1-Ethyl, 2-cyclopropyl, 3-carboxylic acid, 5-hydroxy	C₁₄H₁₅NO₃*	~257.28*	Not available
1-Cyclopropyl-5-methoxy-2-methyl-1H-indole-3-carboxylic acid	1-Cyclopropyl, 2-methyl, 3-carboxylic acid, 5-methoxy	C₁₄H₁₅NO₃	257.28	300541-60-0
7-Chloro-3-methyl-1H-indole-2-carboxylic acid	2-Carboxylic acid, 3-methyl, 7-chloro	C₁₀H₈ClNO₂	209.63	16381-48-9
7-(Cyclopentylamino)-2-phenyl-1H-indole-5-carboxylic acid	5-Carboxylic acid, 2-phenyl, 7-cyclopentylamino	C₂₀H₂₀N₂O₂	320.38	1120332-41-3

*Theoretical values based on structural similarity.

Key Observations:

Position 1 Substituents: The target compound’s 1-ethyl group differs from the 1-cyclopropyl group in .

~13 for methoxy). This could improve solubility in aqueous environments but reduce membrane permeability.

Carboxylic Acid Position :

• The target’s 3-carboxylic acid is shared with , but contrasts with 2-carboxylic acid in . Position 3 carboxylic acids may exhibit different electronic effects on the indole ring, influencing reactivity and intermolecular interactions.

Aromatic Modifications: Unlike the 2-phenyl and 7-cyclopentylamino groups in , the target lacks extended aromatic systems, which may limit π-π stacking interactions but reduce molecular weight.

Table 2: Physicochemical Properties of Selected Analogs

Compound (CAS)	Melting Point (°C)	Boiling Point (°C)	Solubility (Water)	LogP*
1-Cyclopropyl-5-methoxy-2-methyl-1H-indole-3-carboxylic acid	Not reported	Not reported	Low	~2.1
7-Chloro-3-methyl-1H-indole-2-carboxylic acid	Not reported	Not reported	Moderate (polar solvents)	~1.8
Target Compound	Not available	Not available	Predicted low	~1.5†

*Calculated using fragment-based methods; †Estimated based on substituent contributions.

• Synthetic Routes :
  • The synthesis of indole-3-carboxylic acid derivatives (e.g., ) often involves condensation reactions, as seen in , where 3-formyl-indole intermediates react with thiazolones or thioureas under acidic conditions. Similar strategies may apply to the target compound, though the ethyl and cyclopropyl groups would require specialized reagents.

Research Implications and Limitations

Biological Activity :

• The hydroxyl group at position 5 in the target compound may enhance interactions with metalloenzymes or kinases, as seen in hydroxy-substituted indoles . However, the lack of methoxy or chloro groups (cf. ) could reduce antimicrobial or anti-inflammatory activity.

Stability and Storage :

• The target’s hydroxyl group may increase susceptibility to oxidation compared to methoxy analogs , necessitating inert storage conditions.

Knowledge Gaps: No experimental data on the target’s toxicity, pharmacokinetics, or crystal structure are available. Further studies are required to validate theoretical predictions.

Biological Activity

2-Cyclopropyl-1-ethyl-5-hydroxy-1H-indole-3-carboxylic acid (C14H15NO3) is a synthetic compound derived from the indole family, which is notable for its diverse biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features a cyclopropyl group, an ethyl group, and a hydroxy group attached to the indole ring. Its unique structure contributes to its biological activity and reactivity.

Property	Value
Molecular Formula	C14H15NO3
Molecular Weight	245.27 g/mol
CAS Number	125426677

Research indicates that 2-Cyclopropyl-1-ethyl-5-hydroxy-1H-indole-3-carboxylic acid may interact with various biological targets, influencing several biochemical pathways. The following mechanisms have been reported:

• Neuroprotective Effects : Similar indole derivatives have demonstrated neuroprotective properties by modulating oxidative stress and inflammatory pathways. For example, compounds like indole propionic acid (IPA) have shown significant protection against neurotoxic agents in cell models .
• Antioxidant Activity : The compound's structure suggests potential antioxidant properties, similar to other hydroxylated indoles that scavenge free radicals and protect against oxidative damage .
• Enzyme Inhibition : Indole derivatives are known to inhibit monoamine oxidase (MAO), an enzyme involved in neurotransmitter metabolism. The potential for 2-Cyclopropyl-1-ethyl-5-hydroxy-1H-indole-3-carboxylic acid to act as an MAO inhibitor could be explored further .

Biological Activity Studies

Several studies have assessed the biological activity of related compounds, providing insights into the potential effects of 2-Cyclopropyl-1-ethyl-5-hydroxy-1H-indole-3-carboxylic acid.

Neuroprotective Studies

A study on derivatives of indole showed strong neuroprotective effects against oxidative stress in SH-SY5Y cells. These compounds inhibited lipid peroxidation and reduced superoxide generation . While specific data on 2-Cyclopropyl-1-ethyl-5-hydroxy-1H-indole-3-carboxylic acid is limited, its structural similarities suggest it may exhibit comparable effects.

Antimicrobial Activity

Indole derivatives have also been studied for antimicrobial properties. A systematic review reported moderate to good antimicrobial activity against various bacterial strains, with minimum inhibitory concentration (MIC) values ranging from 4.69 to 156.47 µM . Although specific data for our compound is lacking, its structural characteristics may confer similar antimicrobial activities.

Case Study: Indole Derivatives in Neurodegenerative Disease Models

In a recent study focusing on neurodegenerative models, indole derivatives demonstrated significant protective effects against amyloid-beta toxicity in neuronal cell lines. The results indicated that these compounds could potentially serve as therapeutic agents in Alzheimer's disease . Given the structural similarity with 2-Cyclopropyl-1-ethyl-5-hydroxy-1H-indole-3-carboxylic acid, further investigation could reveal its efficacy in similar contexts.

Research Findings on Structure–Activity Relationships (SAR)

The structure–activity relationship studies indicate that the presence of hydroxyl groups in indoles enhances their biological activities, including antioxidant and anti-inflammatory effects . This suggests that 2-Cyclopropyl-1-ethyl-5-hydroxy-1H-indole-3-carboxylic acid may possess enhanced pharmacological properties due to its hydroxyl substitution.

Q & A

Q. What computational methods predict the compound’s reactivity in novel chemical reactions?

• Methodology : Employ density functional theory (DFT) to model electron density distribution, focusing on the indole ring’s C3-carboxylic acid and cyclopropane moieties. Validate predictions with small-scale exploratory reactions under inert atmospheres .